Cas no 2171583-23-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid)
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid
- 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid
- 2171583-23-4
- EN300-1543238
-
- Inchi: 1S/C26H30N2O6/c1-2-7-23(24(30)28-13-16(25(31)32)12-17(29)14-28)27-26(33)34-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,16-17,22-23,29H,2,7,12-15H2,1H3,(H,27,33)(H,31,32)
- InChI Key: FEXGBZARMROIER-UHFFFAOYSA-N
- SMILES: OC1CN(C(C(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C(=O)O)C1
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 116Ų
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1543238-0.05g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171583-23-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1543238-0.1g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171583-23-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1543238-0.25g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171583-23-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1543238-0.5g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171583-23-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1543238-1.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171583-23-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1543238-2.5g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171583-23-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1543238-5.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171583-23-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1543238-10.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171583-23-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1543238-50mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171583-23-4 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1543238-100mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-hydroxypiperidine-3-carboxylic acid |
2171583-23-4 | 100mg |
$2963.0 | 2023-09-25 |
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid Related Literature
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid
Compound CAS No. 2171583-23-4: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic Acid
The compound with CAS No. 2171583-23-4, named 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a piperidine ring, and a carboxylic acid moiety. The presence of these functional groups makes it a valuable compound in areas such as drug discovery, materials science, and biotechnology.
Recent advancements in chemical synthesis have enabled the precise construction of molecules like this one, allowing researchers to explore their properties and applications in greater depth. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the molecule during synthesis. This feature has made the compound a subject of interest in studies related to peptide-based drug delivery systems and bioconjugate chemistry.
The piperidine ring within the structure contributes to the molecule's stability and flexibility, making it suitable for applications that require both rigidity and adaptability. Researchers have recently explored the use of such compounds in the development of novel polymer materials with tailored mechanical properties. The integration of the carboxylic acid moiety further enhances the molecule's versatility, enabling it to participate in various chemical reactions, including esterification and amidation.
In terms of biological applications, this compound has shown promise in targeted drug delivery systems. The ability to modify its structure through site-specific conjugation has opened avenues for its use in delivering therapeutic agents to specific tissues or cells. Recent studies have demonstrated its potential as a carrier for anticancer drugs, where its biocompatibility and controlled release properties are highly advantageous.
The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of the synthesis, reducing production costs and enhancing scalability. This has made the compound more accessible for both academic research and industrial applications.
Looking ahead, the compound's unique combination of functional groups positions it as a key player in the development of next-generation materials and therapeutic agents. Its role in advancing fields such as nanotechnology, biomedical engineering, and green chemistry is expected to grow as researchers continue to uncover its full potential.
2171583-23-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-hydroxypiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)